Cas no 90892-09-4 (2-bromo-1-(pyrrolidin-1-yl)ethan-1-one)

2-Bromo-1-(pyrrolidin-1-yl)ethan-1-one is a brominated ketone derivative featuring a pyrrolidine substituent, commonly utilized as a versatile intermediate in organic synthesis. Its reactive α-bromo carbonyl moiety makes it valuable for nucleophilic substitution reactions, enabling the introduction of pyrrolidinyl-containing frameworks into target molecules. This compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a building block for the development of bioactive compounds. The pyrrolidine ring enhances solubility and bioavailability in derived structures. Careful handling is advised due to its potential lachrymatory and irritant properties. Suitable for controlled reactions under anhydrous conditions, it offers synthetic flexibility in heterocyclic and medicinal chemistry applications.
2-bromo-1-(pyrrolidin-1-yl)ethan-1-one structure
90892-09-4 structure
Product Name:2-bromo-1-(pyrrolidin-1-yl)ethan-1-one
CAS No:90892-09-4
MF:C6H10BrNO
MW:192.05370092392
MDL:MFCD06800371
CID:798926
PubChem ID:11106188
Update Time:2025-06-06

2-bromo-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(1-pyrrolidinyl)-
    • 1-(Bromoacetyl)pyrrolidine
    • 2-BROMO-1-(1-PYRROLIDINYL)-1-ETHANONE
    • 2-bromo-1-(1-pyrrolidinyl)Ethanone
    • Pyrrolidine, 1-(bromoacetyl)- (6CI,9CI)
    • 2-bromo-1-(pyrrolidin-1-yl)ethan-1-one
    • MFCD06800371
    • pyrrolidinocarbonylmethyl bromide
    • Bromoacetylpyrrolidine
    • SPHXSIXITGVYAA-UHFFFAOYSA-N
    • 90892-09-4
    • 2-Bromo-1-(pyrrolidin-1-yl) ethan-1-one
    • 2-bromo-1-(pyrrolidin-1-yl)ethanone
    • DTXSID10455380
    • 2-bromo-1-pyrrolidin-1-yl-ethanone
    • FT-0677564
    • T71443
    • 2-bromo-1-pyrrolidin-1-ylethanone
    • N-(bromoacetyl)-pyrrolidine
    • AKOS005288907
    • B5307
    • Pyrrolidine, 1-(bromoacetyl)-
    • SCHEMBL1037993
    • EN300-116311
    • BB 0220648
    • ALBB-037269
    • DA-19347
    • MDL: MFCD06800371
    • Inchi: 1S/C6H10BrNO/c7-5-6(9)8-3-1-2-4-8/h1-5H2
    • InChI Key: SPHXSIXITGVYAA-UHFFFAOYSA-N
    • SMILES: BrCC(N1CCCC1)=O

Computed Properties

  • Exact Mass: 190.99458g/mol
  • Monoisotopic Mass: 190.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Boiling Point: 120°C/0.1mmHg(lit.)

2-bromo-1-(pyrrolidin-1-yl)ethan-1-one Security Information

2-bromo-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>

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abcr
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2-bromo-1-(pyrrolidin-1-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90892-09-4)2-bromo-1-(pyrrolidin-1-yl)ethan-1-one
Order Number:A1053562
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:38
Price ($):279.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:90892-09-4)2-bromo-1-(pyrrolidin-1-yl)ethan-1-one
A1053562
Purity:99%
Quantity:5g
Price ($):279.0
Email